[5-(2-phenylethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]cyanamide

• IUPAC Name: [3-(2-phenylethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]cyanamide
• InChI: InChI=1S/C12H15N5/c13-8-14-12-15-9-17(10-16-12)7-6-11-4-2-1-3-5-11/h1-5H,6-7,9-10H2,(H2,14,15,16)
• InChI Key: RNCPVKHUJSYWJB-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=NCN1CCC2=CC=CC=C2)NC#N
• Molecular Formula: C12H15N5
• Molecular Weight: 229.28 g/mol

Description

Synthesis Analysis

The synthesis of related 1,3,5-triazine derivatives often involves multi-component reactions or microwave-assisted synthesis. For example, microwave-assisted one-pot synthesis techniques have been employed for efficient synthesis of N2-(tetrazol-5-yl)-6-aryl/heteroaryl-1,3,5-triazine-2,4-diamine derivatives, showcasing the adaptability of triazine synthesis strategies to incorporate different substituents (Moustafa et al., 2020).

Molecular Structure Analysis

The molecular structure of 1,3,5-triazine derivatives can be complex and varied. X-ray crystallography is commonly used to confirm the structures of synthesized compounds, providing insight into their geometric configuration. The detailed structural analysis is crucial for understanding the compound's reactivity and potential interactions with other molecules (Moustafa et al., 2020).

Chemical Reactions and Properties

1,3,5-Triazine compounds participate in various chemical reactions, including cycloadditions, nucleophilic substitutions, and more, leading to a wide range of derivatives with diverse chemical properties. These reactions are foundational for modifying the triazine core to explore new functionalities and applications (Kozhevnikov et al., 2000).

Scientific Research Applications

Nucleophilic Substitution Reactions

Cyanamide has been successfully used in nucleophilic substitution reactions with 1,2,4-triazin-4-oxides to produce 5-cyanoimino-1,2,4-triazines, demonstrating the reactivity of cyanamide derivatives in synthesizing nitrogen-rich heterocycles (Kozhevnikov et al., 2000).

Antitumor Agents

The structural analysis of Baker's antifol (a reversible inhibitor of dihydrofolate reductase) and its insoluble form, which show promise in cancer chemotherapy, highlights the importance of triazine derivatives in medicinal chemistry (Camerman et al., 1978).

Herbicide Monitoring

Cyanazine, another triazine herbicide, has been monitored using a DNA nanostructure biosensor, indicating the application of triazine derivatives in environmental monitoring and agriculture (Karimi-Maleh et al., 2021).

Efficient Synthesis Techniques

Microwave-assisted synthesis techniques have been developed for the efficient production of N2-(tetrazol-5-yl)-6-aryl/heteroaryl-1,3,5-triazine-2,4-diamine derivatives, showcasing the potential of cyanamide in facilitating rapid and high-yield chemical syntheses (Moustafa et al., 2020).